(5-(isopropoxymethyl)furan-2-yl)(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)methanone

• IUPAC Name: [4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]-[5-(propan-2-yloxymethyl)furan-2-yl]methanone
• InChI: InChI=1S/C21H27N3O5S/c1-15(2)28-14-17-8-9-20(29-17)21(25)23-12-10-16(11-13-23)24-19-7-5-4-6-18(19)22(3)30(24,26)27/h4-9,15-16H,10-14H2,1-3H3
• InChI Key: IOMYMPGUTVSPSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=CC=C(O1)C(=O)N2CCC(CC2)N3C4=CC=CC=C4N(S3(=O)=O)C
• Molecular Formula: C21H27N3O5S
• Molecular Weight: 433.5 g/mol
• CAS No.: 2034510-29-5

Description

The compound "(5-(isopropoxymethyl)furan-2-yl)(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)methanone" is a structurally complex molecule featuring three key motifs:

A furan-2-yl moiety substituted with an isopropoxymethyl group at the 5-position.

A piperidine ring linked to a benzo[c][1,2,5]thiadiazole core, which is further modified with a methyl group and two sulfone (dioxido) groups.

A methanone bridge connecting the furan and piperidine groups.

Comparison with Similar Compounds

Compound 71 ()

• Structure : 8-(3-(1-Methyl-2,2-dioxido-1,3-dihydrobenzo[c]isothiazol-5-yl)-5-(trifluoromethyl)pyridin-4-yl)-2,8-diazaspiro[4.5]decan-1-one.
• Key Features :
  • Contains a benzo[c]isothiazole ring with sulfone groups, similar to the target compound’s benzothiadiazole core.
  • Incorporates a spirocyclic piperidine system, contrasting with the simpler piperidine in the target compound.

Antimicrobial Thiazole Derivatives ()

• Structure : 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (Compound 4).
• Key Features :
  • Thiazole and pyrazole rings instead of benzothiadiazole.
  • Demonstrated antimicrobial activity against H. pylori (80.5% inhibition at 100 µM for Compound 4) .

Compounds with Furan-Based Substituents

Furan-Containing Pyrazole-Thiazole Hybrids ()

• Structure: 5-(Furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-5-(2-phenylhydrazono)thiazol-4(5H)-one.
• Key Features :
  • Furan-2-yl group linked to a pyrazole-thiazole scaffold.
  • Synthesized via condensation reactions, a strategy applicable to the target compound’s furan-isopropoxymethyl subunit.
• Comparison : The isopropoxymethyl group in the target compound may improve solubility compared to unsubstituted furans .

Dual-Activity Thiazole Derivatives ()

• Structure : 4-[4-(4-Substitutedphenyl)-5-substitutedthiazol-2-yl] phenylacetic acid derivatives (e.g., Compound 2d).
• Key Features :
  • Dual COX enzyme inhibitory and antibacterial activity (e.g., COX-1/COX-2 inhibition and Staphylococcus aureus suppression).
• Comparison : The target compound’s benzothiadiazole-piperidine system could mimic thiazole’s role in enzyme inhibition, but its larger size may limit bioavailability .

Data Table: Structural and Functional Comparison

Compound	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Benzothiadiazole-Piperidine	5-(Isopropoxymethyl)furan	Not reported	N/A
Compound 71 ()	Benzo[c]isothiazole	Trifluoromethylpyridine	Not reported (Synthetic intermediate)
Compound 4 ()	Thiazole-Pyrazole	Chlorophenyl, Fluorophenyl	Anti-H. pylori (80.5% inhibition)
Compound 2d ()	Thiazole-Phenylacetic Acid	Substituted phenyl groups	Dual COX inhibition, antibacterial

Key Research Findings and Implications

Synthetic Strategies : The target compound’s benzothiadiazole core can be synthesized via coupling reactions similar to those used for Compound 71 .

Bioactivity Potential: Structural parallels to antimicrobial thiazoles () suggest the target compound may exhibit activity against Gram-negative pathogens, though empirical validation is needed.

Solubility and Bioavailability : The isopropoxymethyl group on the furan ring may enhance solubility compared to simpler furan derivatives, addressing a common limitation in drug development .